N-(2-(4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)propionamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-1,2,4-triazol-1-yl]ethyl]propanamide
• InChI: InChI=1S/C17H22N4O3/c1-3-15(22)18-10-11-20-17(23)21(13-6-7-13)16(19-20)12-4-8-14(24-2)9-5-12/h4-5,8-9,13H,3,6-7,10-11H2,1-2H3,(H,18,22)
• InChI Key: LZOHPFRTCQLRHF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCN1C(=O)N(C(=N1)C2=CC=C(C=C2)OC)C3CC3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

N-(2-(4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)propionamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and structural characterization of 1,2,4-triazole derivatives have been a focal point of research due to their potential pharmaceutical applications. For example, studies have demonstrated efficient synthetic routes to produce novel triazole derivatives with significant yields, utilizing reactions between various amino compounds and naproxenoyl chloride. These compounds were characterized using modern techniques, including X-ray diffraction, revealing insights into their molecular structures and potential for further functionalization (Şahin et al., 2014).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of 1,2,4-triazole derivatives have been extensively explored, with numerous studies indicating their efficacy against a range of microbial strains. For instance, a series of synthesized triazole derivatives exhibited significant antibacterial and antifungal activities, comparable to standard agents like Ampicilline and Flucanazole. These findings suggest the potential utility of such compounds in developing new antimicrobial agents, highlighting their importance in addressing drug-resistant infections (Helal et al., 2013).